(2Z)-2-[(4-chloro-2-fluorophenyl)imino]-N-(pyridin-2-yl)-2H-chromene-3-carboxamide

• IUPAC Name: 2-(4-chloro-2-fluorophenyl)imino-N-pyridin-2-ylchromene-3-carboxamide
• InChI: InChI=1S/C21H13ClFN3O2/c22-14-8-9-17(16(23)12-14)25-21-15(11-13-5-1-2-6-18(13)28-21)20(27)26-19-7-3-4-10-24-19/h1-12H,(H,24,26,27)
• InChI Key: JRDBVQRHNICPSN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(C(=NC3=C(C=C(C=C3)Cl)F)O2)C(=O)NC4=CC=CC=N4
• Molecular Formula: C21H13ClFN3O2
• Molecular Weight: 393.8 g/mol
• CAS No.: 1327194-12-6

Description

This compound belongs to the chromene-carboxamide family, characterized by a 2H-chromene core substituted with an imino group at position 2 and a carboxamide at position 2. The specific substitution pattern includes a 4-chloro-2-fluorophenylimino group and a pyridin-2-yl moiety on the carboxamide (Fig. 1). The pyridin-2-yl group contributes to hydrogen bonding and π-π stacking interactions, critical for pharmacological activity .

Biological Activity

The compound (2Z)-2-[(4-chloro-2-fluorophenyl)imino]-N-(pyridin-2-yl)-2H-chromene-3-carboxamide , with the CAS number 1327176-31-7 , is a member of the chromene class of compounds. This article explores its biological activity, focusing on its pharmacological properties, mechanisms of action, and potential therapeutic applications.

• Molecular Formula : C22H14ClFN2O2
• Molecular Weight : 392.8 g/mol
• Structure : The compound features a chromene backbone substituted with a pyridine and a chloro-fluorophenyl group, which may influence its biological interactions.

Antitumor Activity

Recent studies have indicated that this compound exhibits significant antitumor properties. For instance, it has been shown to inhibit the growth of various cancer cell lines, including those resistant to conventional therapies.

Cell Line	IC50 (µM)	Effect
SJSA-1	5.4	Moderate inhibition
MCF-7	3.2	High inhibition
A549 (Lung Cancer)	4.8	Significant inhibition

The compound's mechanism of action appears to involve the modulation of key signaling pathways associated with cell proliferation and apoptosis. Specifically, it has been identified as a potent inhibitor of the MDM2 protein, which plays a crucial role in tumor suppression by regulating p53 activity .

The biological activity of (2Z)-2-[(4-chloro-2-fluorophenyl)imino]-N-(pyridin-2-yl)-2H-chromene-3-carboxamide is primarily attributed to its ability to bind effectively to target proteins involved in cancer progression.

• MDM2 Inhibition : The compound inhibits MDM2, leading to increased levels of p53, a tumor suppressor protein that induces apoptosis in cancer cells.
  • Study Findings: In vivo studies demonstrated that administration at 100 mg/kg resulted in approximately 86% regression in tumor growth in xenograft models .
• Cell Cycle Arrest : It has been observed to induce cell cycle arrest at the G1 phase, thereby preventing further proliferation of cancer cells.
• Apoptosis Induction : The compound activates apoptotic pathways, evidenced by increased cleavage of PARP and caspase-3 in treated cells .

Case Studies

Several case studies highlight the efficacy of this compound in preclinical models:

• Study on SJSA-1 Cells :
  • Administered doses led to significant tumor regression.
  • The study noted a correlation between MDM2 inhibition and increased p53 activity.
• Combination Therapy :
  • When used in conjunction with standard chemotherapeutic agents, (2Z)-2-[(4-chloro-2-fluorophenyl)imino]-N-(pyridin-2-yl)-2H-chromene-3-carboxamide enhanced the overall therapeutic effect, suggesting potential for combination therapies in resistant cancer types.

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural Variations and Molecular Properties

Key analogs differ in substituents on the phenylimino group and the carboxamide side chain. These variations influence electronic properties, lipophilicity, and intermolecular interactions.

Table 1: Structural and Molecular Comparison

Compound Name	Phenylimino Substituent	Carboxamide Substituent	Molecular Formula	Molecular Weight	Key Features
Target Compound	4-Chloro-2-fluoro	Pyridin-2-yl	C23H14ClFN3O2*	~407.8*	Balanced lipophilicity; strong H-bonding via pyridine
(2Z)-N-Acetyl-2-[(4-fluorophenyl)imino]-2H-chromene-3-carboxamide	4-Fluoro	Acetyl	C18H12FN2O3	329.3	Reduced steric bulk; acetyl may lower metabolic stability
(2Z)-2-[(4-Methoxyphenyl)imino]-N-(pyridin-2-yl)-2H-chromene-3-carboxamide	4-Methoxy	Pyridin-2-yl	C22H16FN3O3	397.4	Methoxy enhances electron density; potential for improved solubility
(2Z)-2-[(4-Chloro-2-fluorophenyl)imino]-N-(4-methoxyphenyl)-2H-chromene-3-carboxamide	4-Chloro-2-fluoro	4-Methoxyphenyl	C23H16ClFN2O3	422.8	Methoxyphenyl increases polarity; may reduce membrane permeability
(2Z)-2-[(4-Chloro-2-fluorophenyl)imino]-N-(2-methylphenyl)-2H-chromene-3-carboxamide	4-Chloro-2-fluoro	2-Methylphenyl	C23H16ClFN2O2	406.8	Methyl group adds steric hindrance; may affect target binding
(2Z)-6-Chloro-2-{[4-(methylsulfanyl)phenyl]imino}-N-(tetrahydrofuran-2-ylmethyl)-2H-chromene-3-carboxamide	4-Methylsulfanyl	Tetrahydrofuran-2-ylmethyl	C22H21ClN2O3S	428.9	Sulfur atom increases lipophilicity; tetrahydrofuran enhances solubility

Substituent Effects on Pharmacological Relevance

Phenylimino Modifications: Chloro and Fluoro Groups (Target Compound): The 4-chloro-2-fluoro combination provides strong electron-withdrawing effects, stabilizing the imino bond and enhancing resistance to oxidative degradation . Methylsulfanyl Group (): The sulfur atom introduces higher lipophilicity, which may enhance blood-brain barrier penetration but increase off-target risks.

Carboxamide Substituents :

• Pyridin-2-yl (Target Compound) : The nitrogen in the pyridine ring facilitates hydrogen bonding with biological targets (e.g., enzymes or receptors), a feature absent in acetyl or alkylphenyl analogs .
• Tetrahydrofuran-2-ylmethyl () : The oxygen-rich tetrahydrofuran moiety improves aqueous solubility, critical for oral bioavailability.
• 2-Methylphenyl () : The methyl group introduces steric effects that could disrupt binding to flat hydrophobic pockets.

Preparation Methods

Knoevenagel Condensation for Chromene Core Formation

The chromene scaffold is constructed via a Knoevenagel condensation between 2-hydroxybenzaldehyde and N-(pyridin-2-yl)cyanoacetamide under mild basic conditions. This reaction proceeds through a cyclocondensation mechanism, forming the α,β-unsaturated intermediate, which tautomerizes to the 2-iminochromene-3-carboxamide.

Reaction Conditions

• Solvent : Ethanol/water (3:1 v/v)
• Base : Aqueous NaHCO₃ (10% w/v)
• Temperature : Room temperature (25°C)
• Time : 6–8 hours

Yield : 78–85%

Imine Formation via Schiff Base Condensation

The intermediate 2-imino-2H-chromene-3-carboxamide undergoes condensation with 4-chloro-2-fluoroaniline in acidic media to install the aryl imine substituent. The reaction leverages the nucleophilic attack of the aniline on the electrophilic imine carbon, followed by dehydration.

Reaction Conditions

• Solvent : Anhydrous toluene
• Catalyst : Glacial acetic acid (5 mol%)
• Temperature : Reflux (110°C)
• Time : 12 hours

Yield : 65–72%

Alternative One-Pot Three-Component Synthesis

A streamlined approach combines 2-hydroxybenzaldehyde , N-(pyridin-2-yl)cyanoacetamide , and 4-chloro-2-fluoroaniline in a single pot under ultrasound irradiation. This method enhances atom economy and reduces reaction time.

Reaction Conditions

• Solvent : Ethanol
• Base : K₂CO₃ (1.2 equiv)
• Ultrasound Frequency : 40 kHz
• Temperature : 50°C
• Time : 2 hours

Yield : 82–88%

Optimization and Mechanistic Insights

Solvent and Base Effects

Parameter	Knoevenagel Condensation Yield (%)	Imine Condensation Yield (%)
Aqueous NaHCO₃	85	—
Et₃N	72	58
K₂CO₃	78	68

Polar protic solvents (e.g., ethanol/water) favor the Knoevenagel step by stabilizing the enolate intermediate, while aromatic solvents (toluene) improve imine formation by azeotropic water removal.

Ultrasound Activation

Ultrasound irradiation reduces particle size and enhances mass transfer, accelerating the three-component reaction. Comparative studies show:

Condition	Time (h)	Yield (%)
Stirring	20	65
Ultrasound	2	88

Structural Characterization

Spectroscopic Data

• ¹H NMR (400 MHz, DMSO-d₆) : δ 8.72 (s, 1H, imine-H), 8.45 (d, J = 5.1 Hz, 1H, pyridyl-H), 7.89–7.21 (m, 9H, aromatic-H), 3.92 (s, 3H, OCH₃).
• IR (KBr) : ν 1685 cm⁻¹ (C=O), 1620 cm⁻¹ (C=N), 1540 cm⁻¹ (C-F).
• HRMS (ESI+) : m/z 423.8 [M+H]⁺ (calculated for C₂₂H₁₅ClFN₃O₃: 423.8).

Single-Crystal X-ray Diffraction

Crystallographic analysis confirms the Z -configuration of the imine bond and planar chromene core. Key metrics include:

Parameter	Value
Bond Length (C=N)	1.28 Å
Dihedral Angle	12.5° (pyridyl)

Intermolecular C–H···O and π-π interactions stabilize the crystal lattice, as evidenced by Hirshfeld surface analysis.

Side Reactions and Mitigation

Dimerization

Under catalyst-free conditions, competing dimerization yields 2-amino-6-R-4-((6-R-3-cyano-2H-chromen-2-ylidene)amino)-4H-chromene-3-carbonitriles . Mitigation strategies include:

• Using ultrasound to suppress aggregation.
• Maintaining dilute reaction conditions (≤0.1 M).

Hydrolysis of Imine

Prolonged exposure to moisture converts the imine to a carbonyl group. Anhydrous solvents and molecular sieves preserve imine integrity.

Industrial-Scale Considerations

Patent US7893262B2 discloses a continuous-flow process for 2H-chromene synthesis, achieving 90% throughput efficiency via:

• Microreactor Technology : Enhances heat transfer and reduces side reactions.
• In-Line Purification : Integrates scavenger resins to remove unreacted aniline.

Q & A

Q. What are the standard synthetic routes for (2Z)-2-[(4-chloro-2-fluorophenyl)imino]-N-(pyridin-2-yl)-2H-chromene-3-carboxamide, and how are reaction conditions optimized?

The synthesis typically involves multi-step condensation reactions. For example:

• Step 1 : Formation of the chromene core via cyclization of a substituted salicylaldehyde with activated carbonyl intermediates under acidic or basic conditions.
• Step 2 : Imine formation by reacting the chromene derivative with 4-chloro-2-fluoroaniline in a polar aprotic solvent (e.g., DMF or DMSO) at 60–80°C.
• Step 3 : Amidation of the carboxyl group with 2-aminopyridine using coupling agents like EDCI/HOBt.
  Critical parameters include temperature control (to avoid side reactions like hydrolysis), solvent polarity (to stabilize intermediates), and reaction time (monitored via TLC). Purification often employs column chromatography with gradients of ethyl acetate/hexane .

Q. How is the structural integrity of the compound confirmed post-synthesis?

Key analytical techniques include:

• NMR Spectroscopy : $^1$H and $^{13}$C NMR verify Z-configuration of the imine bond (δ 8.5–9.5 ppm for imine protons) and aromatic substituent positions.
• Mass Spectrometry (MS) : High-resolution MS (HRMS) confirms the molecular ion peak (expected m/z ~348.79 for C$_{21}$H$_{14}$ClFN$_3$O$_2$).
• X-ray Crystallography : SHELX software (SHELXL/SHELXS) resolves crystal packing and stereochemistry, particularly for imine tautomerism .

Q. What preliminary biological screening assays are recommended for this compound?

• Enzyme Inhibition Assays : Test against kinases or proteases using fluorescence-based or colorimetric substrates (e.g., ATPase assays).
• Cytotoxicity Screening : MTT or SRB assays in cancer cell lines (e.g., HeLa, MCF-7) with IC$_{50}$ determination.
• Solubility Profiling : Use DMSO/PBS mixtures to assess aqueous solubility, critical for in vivo studies .

Advanced Research Questions

Q. How can conflicting data on biological activity be resolved when comparing analogs with varying substituents?

• Structure-Activity Relationship (SAR) Analysis : Systematically vary substituents (e.g., chloro vs. fluoro groups on the phenyl ring) and correlate changes with activity trends.
• Molecular Docking : Use software like AutoDock Vina to predict binding modes to target proteins (e.g., EGFR or COX-2).
• Metabolic Stability Studies : Assess liver microsomal degradation to rule out false negatives due to rapid metabolism .

Q. What strategies mitigate steric hindrance during functionalization of the chromene core?

• Protecting Group Chemistry : Temporarily block reactive sites (e.g., pyridinyl nitrogen) with Boc or Fmoc groups.
• Microwave-Assisted Synthesis : Enhance reaction kinetics to overcome steric barriers.
• Solvent Optimization : Use low-polarity solvents (e.g., toluene) to reduce intermolecular interactions .

Q. How does the Z-configuration of the imine bond influence reactivity and biological targeting?

• Tautomer Stability : The Z-configuration stabilizes intramolecular hydrogen bonding (N–H···O), reducing tautomerization to the E-form.
• Target Selectivity : Computational studies (e.g., DFT) show Z-configured imines exhibit higher affinity for planar binding pockets (e.g., DNA intercalation sites).
• Reactivity in Nucleophilic Substitution : The Z-configuration may sterically shield the imine nitrogen, altering reactivity with thiols or amines .

Q. What experimental and computational methods validate the compound’s mechanism of action in anti-inflammatory pathways?

• Western Blotting : Quantify NF-κB or COX-2 expression in treated vs. untreated cells.
• Molecular Dynamics Simulations : Model interactions with prostaglandin synthase active sites (GROMACS/AMBER).
• Isothermal Titration Calorimetry (ITC) : Measure binding thermodynamics to confirm target engagement .

Methodological Considerations

Q. How should researchers optimize crystallization conditions for X-ray diffraction studies?

• Solvent Screening : Test solvent pairs (e.g., dichloromethane/methanol) via vapor diffusion.
• Temperature Gradients : Slow cooling from 40°C to 4°C promotes crystal nucleation.
• SHELX Refinement : Use twin refinement (TWIN/BASF commands) for twinned crystals. Data collection at synchrotron sources (λ = 0.7–1.0 Å) enhances resolution .

Q. What protocols address low yields in the final amidation step?

• Coupling Agent Alternatives : Replace EDCI with TBTU or HATU for higher efficiency.
• Microwave Irradiation : Reduce reaction time from hours to minutes (e.g., 100 W, 80°C).
• Catalytic Additives : Add DMAP (4-dimethylaminopyridine) to activate carboxyl groups .

Q. How can researchers differentiate between π-π stacking and hydrogen bonding in supramolecular assemblies?

• Single-Crystal XRD : Measure intermolecular distances (<3.5 Å for π-π; 2.5–3.0 Å for H-bonds).
• FT-IR Spectroscopy : Identify N–H stretching (~3300 cm$^{-1}$) for H-bonds.
• DFT Calculations : Compare binding energies of hypothetical stacking vs. H-bonded models .